Cas no 1730-24-1 (1-Bromo-1,2-difluoro-1,4-pentadiene)

• Product Name: 1-Bromo-1,2-difluoro-1,4-pentadiene
• CAS No: 1730-24-1
• MF: C₅H₅BrF₂
• MW: 182.994007825851
• CID: 118006
• PubChem ID: 3806641
• Update Time: 2025-06-09

1-Bromo-1,2-difluoro-1,4-pentadiene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1,2-difluoropenta-1,4-diene
• 1,4-Pentadiene,1-bromo-1,2-difluoro-
• 1-Bromo-1,2-difluoro-1,4-pentadiene
• 1-BROMO-1,2-DIFLUORO-1,4-PENTADIENE, 95% MIN.
• FT-0676788
• DTXSID80396695
• 1730-24-1
• (Z)-1-bromo-1,2-difluoropenta-1,4-diene
• (1Z)-1-Bromo-1,2-Difluoro-1,4-Pentadiene

• MDL： MFCD06246019
• Inchi： 1S/C5H5BrF2/c1-2-3-4(7)5(6)8/h2H,1,3H2
• InChI Key： JVBBHFCPHKUCMW-UHFFFAOYSA-N
• SMILES： BrC(=C(CC=C)F)F

Computed Properties

• Exact Mass: 181.95400
• Monoisotopic Mass: 181.95427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 98°C
• Flash Point: 25.9°C
• Refractive Index: 1.4323
• PSA: 0.00000
• LogP: 3.06550

1-Bromo-1,2-difluoro-1,4-pentadiene Security Information

• Hazard Statement： Flammable
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 1-Bromo-1,2-difluoro-1,4-pentadiene

1-Bromo-1,2-difluoro-1,4-pentadiene (CAS No. 1730-24-1): An Overview of a Versatile Compound in Chemical Research and Applications

1-Bromo-1,2-difluoro-1,4-pentadiene (CAS No. 1730-24-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its bromine and fluorine substituents, offers a wide range of applications due to its reactivity and structural properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 1-Bromo-1,2-difluoro-1,4-pentadiene.

Chemical Structure and Synthesis

The molecular formula of 1-Bromo-1,2-difluoro-1,4-pentadiene is C₅H₃BrF₂. The compound features a pentadiene backbone with a bromine atom at the first carbon position and two fluorine atoms at the second carbon position. This unique arrangement of substituents imparts specific reactivity and stability characteristics to the molecule. The synthesis of 1-Bromo-1,2-difluoro-1,4-pentadiene can be achieved through various methods, including the reaction of 1-bromo-2-fluoroethylene with 1-fluoro-2-butyne or the bromination of 1,2-difluoro-1,4-pentadiene.

Physical and Chemical Properties

1-Bromo-1,2-difluoro-1,4-pentadiene is a colorless liquid with a characteristic odor. It has a boiling point of approximately 85°C at standard atmospheric pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. The presence of the bromine and fluorine atoms significantly influences its physical properties, making it an excellent candidate for various chemical reactions.

The reactivity of 1-Bromo-1,2-difluoro-1,4-pentadiene is primarily driven by its unsaturated double bonds and the electrophilic nature of the bromine atom. It can undergo addition reactions with nucleophiles such as Grignard reagents or organolithium compounds to form more complex organic molecules. Additionally, the compound can participate in radical reactions due to the presence of the fluorine atoms, which can stabilize radical intermediates.

Potential Applications in Chemical Research

1-Bromo-1,2-difluoro-1,4-pentadiene has found applications in various areas of chemical research due to its unique properties. One notable application is in the synthesis of fluorinated materials. Fluorinated compounds are widely used in industries such as electronics, pharmaceuticals, and coatings due to their exceptional thermal stability and low surface energy. The ability to introduce fluorine atoms into organic molecules through reactions involving 1-Bromo-1,2-difluoro-1,4-pentadiene makes it a valuable intermediate in these processes.

In materials science, 1-Bromo-1,2-difluoro-1,4-pentadiene can be used as a monomer for polymerization reactions to produce fluorinated polymers with unique properties. These polymers have applications in areas such as lubricants, adhesives, and protective coatings. The presence of the bromine atom can also be utilized for further functionalization or cross-linking reactions to tailor the properties of the resulting materials.

Potential Applications in Pharmaceutical Research

In pharmaceutical research, 1-Bromo-1,2-difluoro-1,4-pentadiene has shown promise as an intermediate for the synthesis of bioactive compounds. Fluorinated drugs are known for their improved metabolic stability and enhanced biological activity compared to their non-fluorinated counterparts. The ability to introduce fluorine atoms into drug molecules through reactions involving 1-Bromo-1,2-difluoro-1,4-pentadiene can lead to the development of more effective therapeutic agents.

Recent studies have explored the use of fluorinated compounds in drug delivery systems. Fluorinated carriers can improve the solubility and bioavailability of poorly soluble drugs. The reactivity of 1-Bromo-1,2-difluoro-1,4-pentadiene makes it an attractive candidate for designing such delivery systems. Additionally, the compound's ability to undergo radical reactions can be harnessed for controlled release mechanisms in drug delivery applications.

Safety Considerations

While 1-Bromo-1,2-difluoro-1,4-pentadiene offers numerous benefits in chemical research and applications, it is important to handle it with care due to its reactivity and potential health hazards. Proper safety measures should be followed when working with this compound to ensure safe handling and storage. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, ̶B̶r̶o̶m̶o̶- ̶D̶i̶f̶l̶u̶o̶r̶o̶- ̶P̶e̶n̶t̶a̶d̶i̶e̶n̶e, or more specifically ́B́r̀òm̀ò- ́D́ìf̀l̀ùòr̀ò- ́Ṕèǹt̀àd̀iǹe (CAS No. 0), is a versatile compound with a wide range of applications in chemical research and industry. Its unique chemical structure and reactivity make it an invaluable intermediate for synthesizing complex organic molecules and developing novel materials with enhanced properties. As research continues to advance in this field, ́B́r̀òm̀ò- ́D́ìf̀l̀ùòr̀ò-Pentadiene (CAS No.0)) will likely play an increasingly important role in driving innovation across multiple scientific disciplines.